Cas no 193746-91-7 (Benzene, 1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-4-(methylthio)-)

Benzene, 1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-4-(methylthio)- structure
193746-91-7 structure
Product Name:Benzene, 1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-4-(methylthio)-
CAS No:193746-91-7
MF:C16H15NO2S2
MW:317.425801515579
CID:3861000
PubChem ID:85740637
Update Time:2025-04-22

Benzene, 1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[isocyano[(4-methylphenyl)sulfonyl]methyl]-4-(methylthio)-
    • 193746-91-7
    • 1-[Isocyano[(4-methylphenyl)sulfonyl]methyl]-4-(methylthio)benzene
    • DTXSID701166668
    • Inchi: 1S/C16H15NO2S2/c1-12-4-10-15(11-5-12)21(18,19)16(17-2)13-6-8-14(20-3)9-7-13/h4-11,16H,1,3H3
    • InChI Key: TYJRVGXBBACWBW-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(SC)=CC=1)([N+]#[C-])S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 317.05442107Da
  • Monoisotopic Mass: 317.05442107Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 72.2Ų
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